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Compound of Interest

Compound Name: Bis(1,5-cyclooctadiene)nickel(0)

Cat. No.: B103923 Get Quote

Essential Safety and Handling Guide for Bis(1,5-
cyclooctadiene)nickel(0)
For Researchers, Scientists, and Drug Development Professionals: Your comprehensive guide

to the safe handling, use, and disposal of Bis(1,5-cyclooctadiene)nickel(0), ensuring

laboratory safety and procedural excellence.

Bis(1,5-cyclooctadiene)nickel(0), often abbreviated as Ni(COD)₂, is a vital catalyst in

synthetic chemistry. However, its utility is matched by its hazardous nature, demanding rigorous

adherence to safety protocols. This guide provides the essential, immediate safety and

logistical information for its handling and disposal.

Hazard Summary
Bis(1,5-cyclooctadiene)nickel(0) is a yellow, air-sensitive, moisture-sensitive, and light-

sensitive solid.[1] It is classified as a flammable solid and may cause cancer.[1][2] Furthermore,

it can lead to an allergic skin reaction known as "nickel itch," a form of dermatitis characterized

by skin eruptions.

Personal Protective Equipment (PPE) Requirements
The following table summarizes the necessary personal protective equipment for handling

Bis(1,5-cyclooctadiene)nickel(0).
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Protection Type Equipment Specification Purpose

Eye Protection

Chemical safety goggles

(European standard - EN 166)

or eyeshields.[2]

To protect against splashes,

dust, and mists.[3]

Hand Protection Appropriate protective gloves.
To prevent skin contact and

potential sensitization.

Body Protection
A lab coat or long-sleeved

protective clothing.[2]
To prevent skin exposure.

Respiratory Protection

A NIOSH/MSHA or European

Standard EN 149 approved

respirator. Specific

recommendations include type

N95 (US), type P1 (EN143), or

type P3 (EN 143) respirator

filters.

To be used when exposure

limits may be exceeded, if

irritation is experienced, or

during large-scale operations.

[2]

Experimental Protocol: Safe Handling Workflow
Adherence to a strict, step-by-step protocol is critical for the safe handling of Bis(1,5-
cyclooctadiene)nickel(0).

1. Preparation and Engineering Controls:

All manipulations must be conducted within a certified chemical fume hood.

Utilize explosion-proof electrical, ventilating, and lighting equipment.[2]

Work must be performed under an inert atmosphere, such as argon or nitrogen, to prevent

degradation of the compound.[1]

Ensure all sources of ignition (e.g., open flames, hot surfaces, sparks) are absent from the

work area.[2]

2. Donning Personal Protective Equipment (PPE):
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Before handling the reagent, put on all required PPE as detailed in the table above.

Contaminated work clothing should not be allowed out of the laboratory.[4]

3. Aliquoting and Transfer:

Use spark-proof tools for all transfers.

Avoid generating dust during handling.[2] If weighing the solid, do so carefully within the

fume hood.

Keep the container tightly closed when not in use.

4. Reaction Quenching and Work-up:

Quench reactions carefully, considering the reactivity of any remaining Ni(0) species.

Handle all resulting mixtures and materials as hazardous.

5. Spill Management:

In case of a spill, immediately remove all sources of ignition.[5]

Dampen the spilled solid with a solvent like acetone to prevent dust formation.[5]

Using spark-proof tools, transfer the dampened material and any contaminated absorbent

paper into a sealed, appropriate container for hazardous waste.[5]

Wash the spill area with acetone followed by soap and water.[5]

6. Decontamination and Disposal:

All glassware and equipment that have come into contact with Bis(1,5-
cyclooctadiene)nickel(0) must be decontaminated.

Dispose of unused product and contaminated materials as hazardous waste in accordance

with federal, state, and local regulations. The container should be sent to an approved waste

disposal plant.[4]
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Wash hands thoroughly with soap and water after handling is complete.

Handling Workflow Diagram
The following diagram illustrates the logical flow of the safe handling procedure for Bis(1,5-
cyclooctadiene)nickel(0).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. fishersci.com [fishersci.com]

2. fishersci.it [fishersci.it]

3. static.conocophillips.com [static.conocophillips.com]

4. Bis(1,5-cyclooctadiene)nickel(0) | 1295-35-8 | Tokyo Chemical Industry Co., Ltd.(APAC)
[tcichemicals.com]

5. BIS(1,5-CYCLOOCTADIENE)NICKEL | CAMEO Chemicals | NOAA
[cameochemicals.noaa.gov]

To cite this document: BenchChem. [Personal protective equipment for handling Bis(1,5-
cyclooctadiene)nickel(0)]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b103923#personal-protective-equipment-for-handling-
bis-1-5-cyclooctadiene-nickel-0]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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